Cas no 933010-34-5 (2-(3,4-dimethoxyphenyl)-N-{1-(4-methoxyphenyl)-1H-1,2,3,4-tetrazol-5-ylmethyl}acetamide)

• Product Name: 2-(3,4-dimethoxyphenyl)-N-{1-(4-methoxyphenyl)-1H-1,2,3,4-tetrazol-5-ylmethyl}acetamide
• CAS No: 933010-34-5
• MF: C₁₉H₂₁N₅O₄
• MW: 383.401143789291
• CID: 5811485
• PubChem ID: 22579880
• Update Time: 2025-06-08

2-(3,4-dimethoxyphenyl)-N-{1-(4-methoxyphenyl)-1H-1,2,3,4-tetrazol-5-ylmethyl}acetamide Chemical and Physical Properties

Names and Identifiers

• 2-(3,4-dimethoxyphenyl)-N-[[1-(4-methoxyphenyl)tetrazol-5-yl]methyl]acetamide
• Benzeneacetamide, 3,4-dimethoxy-N-[[1-(4-methoxyphenyl)-1H-tetrazol-5-yl]methyl]-
• 2-(3,4-dimethoxyphenyl)-N-{[1-(4-methoxyphenyl)-1H-1,2,3,4-tetrazol-5-yl]methyl}acetamide
• 2-(3,4-dimethoxyphenyl)-N-((1-(4-methoxyphenyl)-1H-tetrazol-5-yl)methyl)acetamide
• AKOS002059568
• F2070-0264
• 933010-34-5
• 2-(3,4-dimethoxyphenyl)-N-{1-(4-methoxyphenyl)-1H-1,2,3,4-tetrazol-5-ylmethyl}acetamide

• Inchi： 1S/C19H21N5O4/c1-26-15-7-5-14(6-8-15)24-18(21-22-23-24)12-20-19(25)11-13-4-9-16(27-2)17(10-13)28-3/h4-10H,11-12H2,1-3H3,(H,20,25)
• InChI Key： XVIRYEDMUJOMJM-UHFFFAOYSA-N
• SMILES： C1(CC(NCC2N(C3=CC=C(OC)C=C3)N=NN=2)=O)=CC=C(OC)C(OC)=C1

Computed Properties

• Exact Mass: 383.15935417g/mol
• Monoisotopic Mass: 383.15935417g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 28
• Rotatable Bond Count: 8
• Complexity: 489
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 100Ų

Additional information on 2-(3,4-dimethoxyphenyl)-N-{1-(4-methoxyphenyl)-1H-1,2,3,4-tetrazol-5-ylmethyl}acetamide

Professional Introduction to Compound with CAS No. 933010-34-5 and Product Name: 2-(3,4-dimethoxyphenyl)-N-{1-(4-methoxyphenyl)-1H-1,2,3,4-tetrazol-5-ylmethyl}acetamide

The compound with the CAS number 933010-34-5 and the product name 2-(3,4-dimethoxyphenyl)-N-{1-(4-methoxyphenyl)-1H-1,2,3,4-tetrazol-5-ylmethyl}acetamide represents a significant advancement in the field of pharmaceutical chemistry. This molecule, characterized by its intricate structure and functional groups, has garnered attention for its potential applications in medicinal chemistry and drug discovery. The presence of multiple aromatic rings and a tetrazole moiety makes it a compound of great interest for researchers exploring novel therapeutic agents.

In recent years, the development of new chemical entities has been driven by the need for more effective and targeted treatments for various diseases. The compound in question exhibits a unique combination of structural features that make it a promising candidate for further investigation. Specifically, the 3,4-dimethoxyphenyl group and the 4-methoxyphenyl group contribute to its lipophilicity and potential interaction with biological targets. Additionally, the tetrazole ring is known for its ability to enhance binding affinity due to its electron-rich nature.

One of the most compelling aspects of this compound is its potential role in modulating biological pathways associated with inflammation and pain. Current research in pharmacology has highlighted the importance of nonsteroidal anti-inflammatory drugs (NSAIDs) and analgesics that can provide relief without significant side effects. The structural features of 2-(3,4-dimethoxyphenyl)-N-{1-(4-methoxyphenyl)-1H-1,2,3,4-tetrazol-5-ylmethyl}acetamide suggest that it may interact with enzymes such as cyclooxygenase (COX) or other inflammatory mediators.

Recent studies have demonstrated that molecules containing tetrazole moieties can exhibit potent activity against various inflammatory conditions. The tetrazole-5-ylmethyl group in this compound is particularly noteworthy, as it has been shown to enhance binding interactions with biological targets. This structural feature could be exploited to develop new drugs that are more effective than existing treatments while maintaining a favorable safety profile.

The dimethoxyphenyl groups in the molecule contribute to its solubility and bioavailability, which are critical factors in drug development. These groups also enhance the molecule's ability to cross biological membranes, making it a suitable candidate for oral administration. Furthermore, the presence of multiple aromatic rings increases the compound's stability and resistance to metabolic degradation.

In vitro studies have begun to explore the pharmacological properties of this compound. Preliminary results indicate that it may possess anti-inflammatory and analgesic effects comparable to those of established drugs but with potentially fewer side effects. These findings are particularly exciting given the growing concern over the long-term use of NSAIDs and other pain relievers. The ability of 2-(3,4-dimethoxyphenyl)-N-{1-(4-methoxyphenyl)-1H-1,2,3,4-tetrazol-5-ylmethyl}acetamide to modulate inflammatory pathways without causing significant gastrointestinal or cardiovascular issues could make it a valuable addition to therapeutic options.

The synthesis of this compound represents a significant achievement in organic chemistry. The multi-step synthesis involves careful manipulation of functional groups and precise control over reaction conditions. Researchers have leveraged advanced synthetic techniques to construct the complex framework of the molecule efficiently. This synthetic approach not only highlights the ingenuity of modern chemical methods but also opens up possibilities for further structural modifications and derivatization.

Future research will focus on optimizing the synthesis of this compound and exploring its pharmacokinetic properties. Understanding how the body processes this molecule will be crucial for developing effective dosing regimens and minimizing potential side effects. Additionally, preclinical studies will be essential to evaluate its safety and efficacy in animal models before human trials can begin.

The potential applications of this compound extend beyond inflammation and pain management. Its unique structure suggests that it may also interact with other biological targets relevant to neurological disorders or infectious diseases. By further investigating its mechanisms of action, researchers may uncover new therapeutic avenues that were previously unexplored.

The development of new pharmaceuticals is a complex process that requires collaboration across multiple disciplines. Chemists play a crucial role in designing molecules with desired properties, while biologists and pharmacologists work to understand their interactions with biological systems. The case of 933010-34-5 exemplifies how interdisciplinary research can lead to innovative solutions in medicine.

In conclusion,2-(3,4-dimethoxyphenyl)-N-{1-(4-methoxyphenyl)-1H-1,2,3,4-tetrazol-5-ylmethyl}acetamide represents a promising candidate for further pharmaceutical development. Its unique structural features make it an attractive molecule for modulating inflammatory pathways and potentially treating various diseases without significant side effects. As research continues to uncover its pharmacological properties,933010-34-5 may pave the way for new treatments that improve patient outcomes worldwide.